1-(2-Fluoroethyl)-3,5-dimethyl-1H-pyrazole

• Molecular Formula: C7H11FN2
• Molecular Weight: 142.17 g/mol
• IUPAC Name: 1-(2-fluoroethyl)-3,5-dimethylpyrazole
• InChI: InChI=1S/C7H11FN2/c1-6-5-7(2)10(9-6)4-3-8/h5H,3-4H2,1-2H3
• InChI Key: SZGXNTKHOLDDIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCF)C

Description

1-(2-Fluoroethyl)-3,5-dimethyl-1H-pyrazole is a useful research compound. Its molecular formula is C7H11FN2 and its molecular weight is 142.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of sodium hydride (1.37 mol, (60% in oil) in DMF (350 mL) was added 3,5-dimethyl-1H-pyrazole (120 g, 1.25 mol). After this, the reaction mixture was stirred for 1 h at room temperature and treated with 1-bromo-2-fluoroethane (175 g, 1.37 mol) in DMF (200 mL). The reaction mixture was left to stir overnight, diluted with water (2 L), and the product was extracted with ethyl acetate (3×300 mL). The combined organic extracts were washed with water (1 L), dried with sodium sulfate, and evaporated. The liquid residue (120 g) was chromatographed on a “Biotage” apparatus with silica gel using ethyl acetate/hexane (1:5) as the eluent (Rf=0.3) to give 88 g (49.7%) of the title product.